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Compound of Interest

Compound Name: 3-Methyladipic acid

Cat. No.: B1232435 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of 3-Methyladipic
Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methyladipic acid is a dicarboxylic acid that plays a significant role as a human urinary

metabolite. Its presence and concentration are of particular interest in the study of certain

metabolic disorders, most notably Adult Refsum disease. This document provides a

comprehensive overview of the chemical properties, structure, and biological significance of 3-
methyladipic acid. It includes detailed tables of its physicochemical properties, spectroscopic

data, and experimental protocols for its analysis. Furthermore, this guide presents visual

diagrams of its metabolic pathway and a general analytical workflow to aid in research and

development.

Chemical Properties and Structure
3-Methyladipic acid, also known as 3-methylhexanedioic acid, is a derivative of adipic acid

with a methyl group at the C-3 position.[1][2] This substitution introduces a chiral center,

resulting in two enantiomers, (R)-3-methyladipic acid and (S)-3-methyladipic acid.[3] The

compound is typically available as a racemic mixture.[4] It exists as a white crystalline solid at

room temperature and is soluble in water.[4]
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Identifiers and Descriptors
Identifier Value

IUPAC Name 3-methylhexanedioic acid[2]

Synonyms
3-Methylhexanedioic acid, β-Methyladipic acid,

NSC 22069[4][5]

CAS Number 3058-01-3[5]

Molecular Formula C₇H₁₂O₄[5]

Canonical SMILES CC(CCC(=O)O)CC(=O)O[2]

InChI
InChI=1S/C7H12O4/c1-5(4-7(10)11)2-3-

6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)[2][5]

InChIKey SYEOWUNSTUDKGM-UHFFFAOYSA-N[2][5]

Physicochemical Properties
Property Value

Molecular Weight 160.17 g/mol [5]

Melting Point 100-102 °C[5]

Boiling Point 230 °C at 30 mmHg[5]

Water Solubility 198.7 g/L at 25.9 °C[1]

pKa (Strongest Acidic) 4.66 ± 0.10 (Predicted)[1]

logP 0.65 (ALOGPS)[6]

Physical State Solid (white fine crystalline powder)[1][4]

Biological Role and Metabolic Pathway
3-Methyladipic acid is a key metabolite in the ω-oxidation pathway of phytanic acid.[7]

Phytanic acid is a branched-chain fatty acid that humans acquire through their diet, particularly

from meat and dairy products.[5] In individuals with Adult Refsum Disease (ARD), the primary

α-oxidation pathway for phytanic acid degradation is deficient due to a defect in the enzyme
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phytanoyl-CoA hydroxylase.[8][9] Consequently, the alternative ω-oxidation pathway becomes

crucial for metabolizing the accumulating phytanic acid.[1][8] This pathway ultimately yields 3-
methyladipic acid, which is then excreted in the urine.[8] Therefore, urinary levels of 3-
methyladipic acid can serve as a biomarker for the ω-oxidation of phytanic acid and are often

elevated in patients with ARD.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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